N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[[4-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-oxoethyl]-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H26N4O5S2/c1-15(27)23-16-2-4-17(5-3-16)24-19(28)14-33-21-25-18(13-32-21)12-20(29)26-8-6-22(7-9-26)30-10-11-31-22/h2-5,13H,6-12,14H2,1H3,(H,23,27)(H,24,28)
• InChI Key: WMRJQWPVMSFIFS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)N3CCC4(CC3)OCCO4
• Molecular Formula: C22H26N4O5S2
• Molecular Weight: 490.6 g/mol

Description

N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H26N4O5S2 and its molecular weight is 490.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Nematicidal and Antimicrobial Activity

  Compounds with azaspiro[4.5]decane structures have been synthesized and evaluated for their nematicidal and antimicrobial activities. These compounds show potential in addressing agricultural pests and microbial infections (Srinivas, Nagaraj, & Reddy, 2008).

• Anticancer Activity

  Research into thiazolopyrimidine and thiadiazole derivatives of 1-thia-azaspiro[4.5]decane has revealed moderate to high inhibition activities against several cancer cell lines, indicating their potential as anticancer agents (Flefel, El‐Sayed, Mohamed, El-Sofany, & Awad, 2017).

• Antiviral Evaluation

  New spirothiazolidinone derivatives, including those with azaspiro[4.5]decane motifs, have been designed, synthesized, and evaluated for their antiviral activity. Some compounds exhibited strong activity against influenza A/H3N2 virus and human coronavirus 229E, showcasing the potential of these structures in antiviral drug development (Apaydın, Loy, Stevaert, & Naesens, 2020).

• Optoelectronic Properties

  The synthesis of thiazole-based polythiophenes has been explored for their optoelectronic properties, suggesting applications in electronic and photonic devices. This research underscores the versatility of thiazole and related structures in materials science (Camurlu & Guven, 2015).

• Antimicrobial and Hemolytic Activity

  Studies on 1,3,4-oxadiazole compounds, structurally related to the query compound, have shown significant antimicrobial activity against a range of pathogens, and their hemolytic activity assessment suggests a potential for safe therapeutic use (Gul et al., 2017).